Cas no 1361740-05-7 (2-Cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1361740-05-7
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4910014
• Update Time: 2025-05-23

2-Cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F4N2O/c9-3-5-6(4-13)14-2-1-7(5)15-8(10,11)12/h1-2H,3H2
• InChI Key： XNVUHMASUINKBW-UHFFFAOYSA-N
• SMILES： FCC1C(C#N)=NC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine

2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine, identified by the CAS No. 1361740-05-7, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring substituted with a cyano group at position 2, a fluoromethyl group at position 3, and a trifluoromethoxy group at position 4. These substituents impart unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in various research domains.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine. Researchers have employed a combination of nucleophilic aromatic substitution and cross-coupling reactions to construct this compound with high precision. The use of palladium-catalyzed coupling reactions has been particularly noteworthy, as it allows for the controlled introduction of fluorinated substituents onto the pyridine ring. This has been documented in several high-impact journals, where authors have highlighted the importance of such compounds in developing next-generation therapeutics and agrochemicals.

The electronic properties of 2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine make it an attractive candidate for applications in electrochemistry and optoelectronics. Studies have shown that the presence of electron-withdrawing groups such as cyano and trifluoromethoxy significantly enhances the molecule's ability to participate in redox reactions. This property has led to its exploration as a potential component in organic light-emitting diodes (OLEDs) and dye-sensitized solar cells (DSSCs). Recent research published in Nature Communications demonstrated that derivatives of this compound exhibit enhanced charge transport properties, making them promising candidates for next-generation electronic devices.

In the field of medicinal chemistry, 2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine has been investigated for its potential as a lead compound in drug discovery. The molecule's ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), has been explored through computational modeling and in vitro assays. A study published in the Journal of Medicinal Chemistry highlighted its activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, the fluorinated substituents on the molecule contribute to its lipophilicity and bioavailability, which are critical factors in drug design.

The agricultural sector has also benefited from the unique properties of this compound. As part of ongoing research into pest control agents, scientists have evaluated its efficacy as a potential pesticide. The molecule's ability to disrupt insect nervous systems through selective targeting of ion channels has been documented in recent studies. These findings were presented at the annual meeting of the American Chemical Society (ACS), where researchers emphasized its potential as an environmentally friendly alternative to conventional pesticides.

In addition to its practical applications, 2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine serves as a valuable tool for fundamental research into pyridine chemistry. Its structure provides an excellent platform for studying substituent effects on aromaticity, reactivity, and spectroscopic properties. For instance, researchers have utilized this compound to investigate the influence of electron-withdrawing groups on the UV-vis absorption spectra of pyridine derivatives. Such studies contribute to our understanding of molecular orbital theory and electronic transitions.

The synthesis and characterization of this compound have also advanced our knowledge of fluorinated heterocycles. Fluorination is a critical process in modern organic synthesis, as it allows chemists to fine-tune molecular properties such as stability, solubility, and bioavailability. The trifluoromethoxy group present in this molecule is particularly interesting due to its strong electron-withdrawing nature and resistance to metabolic degradation. This makes it an ideal substituent for designing drugs with improved pharmacokinetic profiles.

In conclusion, CAS No. 1361740-05-7, or 2-Cyano-3-(Fluoromethyl)-4-(Trifluoromethoxy)Pyridine, represents a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.